Cas no 767342-28-9 (3-Pyridinamine, 5-bromo-N-[(3,4-difluorophenyl)methyl]-)

• Product Name: 3-Pyridinamine, 5-bromo-N-[(3,4-difluorophenyl)methyl]-
• CAS No: 767342-28-9
• MF: C₁₂H₉BrF₂N₂
• MW: 299.114068746567
• CID: 537307
• PubChem ID: 57750235
• Update Time: 2025-04-19

3-Pyridinamine, 5-bromo-N-[(3,4-difluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 5-bromo-N-[(3,4-difluorophenyl)methyl]-
• 5-bromo-N-[(3,4-difluorophenyl)methyl]pyridin-3-amine
• DTXSID40727825
• 767342-28-9
• SCHEMBL4148520

• Inchi： 1S/C12H9BrF2N2/c13-9-4-10(7-16-6-9)17-5-8-1-2-11(14)12(15)3-8/h1-4,6-7,17H,5H2
• InChI Key： GQQSVEWVESFIBK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)NCC1C=CC(=C(C=1)F)F

Computed Properties

• Exact Mass: 297.99177
• Monoisotopic Mass: 297.99172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92